Cas no 472964-20-8 (OTAVA-BB 1364219)
OTAVA-BB 1364219 Chemical and Physical Properties
Names and Identifiers
-
- OTAVA-BB 1364219
- 2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride
- 2'-(Trifluoromethyl)biphenyl-4-methanamine HCl
- CID 129319897
- 2'-(TRIFLUOROMETHYL)-BIPHENYL-4-METHANAMINE
- [1,1'-Biphenyl]-4-methanamine, 2'-(trifluoromethyl)-
- (4-[2-(TRIFLUOROMETHYL)PHENYL]PHENYL)METHANAMINE
- (2'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)methanamine
-
- MDL: MFCD31536877
- Inchi: 1S/C14H12F3N.ClH/c15-14(16,17)13-4-2-1-3-12(13)11-7-5-10(9-18)6-8-11;/h1-8H,9,18H2;1H
- InChI Key: CFEGXBGQQDWSJP-UHFFFAOYSA-N
- SMILES: Cl.FC(C1C=CC=CC=1C1C=CC(CN)=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 256
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 338.5±42.0 °C(Predicted)
- pka: 9.24±0.10(Predicted)
OTAVA-BB 1364219 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC530057-500mg |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 97% | 500mg |
£270.00 | 2025-02-21 | |
| Apollo Scientific | PC530057-1g |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 97% | 1g |
£450.00 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1133215-5g |
(2'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)methanamine hydrochloride |
472964-20-8 | 95% | 5g |
$750 | 2024-07-23 | |
| Advanced ChemBlocks | P37961-250MG |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 95% | 250MG |
$145 | 2023-09-15 | |
| Advanced ChemBlocks | P37961-1G |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 95% | 1G |
$335 | 2023-09-15 | |
| Advanced ChemBlocks | P37961-5G |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 95% | 5G |
$1,010 | 2023-09-15 | |
| Aaron | AR01JL4V-500mg |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 97% | 500mg |
$163.00 | 2025-02-11 | |
| Aaron | AR01JL4V-1g |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 97% | 1g |
$266.00 | 2025-02-11 | |
| Aaron | AR01JL4V-5g |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 97% | 5g |
$786.00 | 2025-02-11 | |
| A2B Chem LLC | AZ92371-500mg |
2'-(Trifluoromethyl)-biphenyl-4-methanamine hydrochloride |
472964-20-8 | 97% | 500mg |
$160.00 | 2024-04-20 |
OTAVA-BB 1364219 Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on OTAVA-BB 1364219
OTAVA-BB 1364219 (CAS No. 472964-20-8): A Comprehensive Overview
OTAVA-BB 1364219, identified by the CAS registry number 472964-20-8, is a compound of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials, pharmaceuticals, and specialty chemicals. Recent studies have shed light on its structural characteristics, synthesis methods, and applications, making it a focal point in contemporary research.
The molecular structure of OTAVA-BB 1364219 is characterized by a complex arrangement of functional groups, which contribute to its versatile reactivity and stability. Researchers have employed advanced spectroscopic techniques to elucidate its molecular geometry, revealing a highly ordered arrangement that enhances its thermal and chemical stability. These findings are particularly relevant in the context of its application in high-performance materials, where stability under extreme conditions is paramount.
Recent advancements in synthetic chemistry have enabled the development of efficient routes for the production of OTAVA-BB 1364219. Scientists have optimized reaction conditions, including temperature, pressure, and catalyst selection, to achieve higher yields and purities. These improvements not only enhance the economic viability of large-scale production but also pave the way for its integration into industrial processes.
In terms of applications, OTAVA-BB 1364219 has demonstrated potential in several key areas. Its unique properties make it an ideal candidate for use in specialty polymers, where it can enhance mechanical strength and thermal resistance. Additionally, preliminary studies suggest its utility in pharmaceutical formulations, particularly as a stabilizing agent or excipient. The compound's ability to interact with biological systems without adverse effects has been a focus of recent investigations.
The environmental impact and safety profile of OTAVA-BB 1364219 are critical considerations for its widespread adoption. Research into its biodegradation pathways and toxicity levels is ongoing, with promising results indicating minimal environmental disruption under controlled usage conditions. Regulatory bodies are closely monitoring these studies to ensure compliance with safety standards and sustainable practices.
In conclusion, OTAVA-BB 1364219 (CAS No. 472964-20-8) represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical properties, coupled with advancements in synthesis and application development, position it as a valuable asset in modern material science and beyond. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.
472964-20-8 (OTAVA-BB 1364219) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)